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Compound of Interest

Compound Name:
Pss-octa((3-

propylglycidylether)dimethy&

Cat. No.: B592726 Get Quote

An In-Depth Technical Guide to Pss-octa((3-propylglycidylether)dimethylsiloxy)

This technical guide provides a comprehensive overview of Pss-octa((3-

propylglycidylether)dimethylsiloxy), a member of the Polyhedral Oligomeric Silsesquioxane

(POSS) family of molecules. POSS compounds are nano-sized, cage-like structures that

represent a unique class of hybrid organic-inorganic materials.[1][2] This specific molecule

features a rigid inorganic silica core functionalized with eight organic arms, each terminating in

a reactive glycidyl ether (epoxide) group.[3] The presence of these eight reactive sites makes it

a potent building block for creating highly crosslinked polymer networks, offering significant

enhancements in material properties.[3][4] This document is intended for researchers,

scientists, and professionals in materials science and polymer chemistry.

Physicochemical and Quantitative Data
The key quantitative properties of Pss-octa((3-propylglycidylether)dimethylsiloxy) are

summarized in the table below. This data is essential for stoichiometric calculations in synthesis

and for predicting its behavior in formulations.
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Property Value Reference

Molecular Weight ~1931.1 g/mol [3][5][6]

Molecular Formula C₆₄H₁₃₆O₃₆Si₁₆ [5][7]

CAS Number 136864-48-7 [3]

Systematic Name

Pentacyclo[9.5.1.13,9.15,15.17

,13]octasiloxane,

1,3,5,7,9,11,13,15-

octakis[[dimethyl[3-(2-

oxiranylmethoxy)propyl]silyl]ox

y]-

[3]

Density 1.150 g/mL at 25 °C [7]

Refractive Index n20/D 1.459 [7]

Structure

Octafunctional cage

silsesquioxane with glycidyl

ether groups

[3]

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for this exact molecule is not readily

available, a standard and well-established method for creating such functionalized POSS is

through the hydrosilylation of an appropriate POSS-hydride precursor.[8][9]

Protocol 1: Synthesis via Hydrosilylation
This protocol describes a generalized method for synthesizing Pss-octa((3-

propylglycidylether)dimethylsiloxy) based on the hydrosilylation of

octakis(hydridodimethylsiloxy) octasilsesquioxane with allyl glycidyl ether.

Materials:

Octakis(hydridodimethylsiloxy) octasilsesquioxane (POSS precursor)

Allyl glycidyl ether (functionalizing agent)
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Platinum catalyst (e.g., Karstedt's or Speier's catalyst)[8]

Anhydrous toluene (reaction solvent)

Inert gas (Nitrogen or Argon)

Procedure:

Preparation: In a Schlenk flask equipped with a magnetic stir bar and condenser, dissolve

octakis(hydridodimethylsiloxy) octasilsesquioxane in anhydrous toluene under an inert

atmosphere.

Reagent Addition: Add a slight molar excess (e.g., 1.2 equivalents per Si-H group) of allyl

glycidyl ether to the solution.

Catalysis: Introduce a catalytic amount of a platinum catalyst (typically 10-50 ppm Pt relative

to the Si-H molar content).

Reaction: Heat the mixture to a moderate temperature (e.g., 45-60 °C) and stir for 24-48

hours. The reaction progress can be monitored by FTIR spectroscopy by observing the

disappearance of the Si-H stretching band around 2140 cm⁻¹.

Purification: Once the reaction is complete, cool the mixture to room temperature. The

solvent and any excess allyl glycidyl ether can be removed under reduced pressure

(vacuum). The resulting product, a viscous liquid, may be used directly or further purified if

necessary.

Protocol 2: Structural and Thermal Characterization
1. Fourier-Transform Infrared (FTIR) Spectroscopy:

Objective: To confirm the addition of the glycidyl ether groups and the consumption of the Si-

H precursor.

Methodology: Acquire an FTIR spectrum of the final product. Key spectral features to confirm

are the disappearance of the Si-H peak (~2140 cm⁻¹) from the precursor and the

appearance of characteristic peaks for the propylglycidylether group, including C-H
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stretching (~2870-2960 cm⁻¹), the Si-O-Si cage structure (~1100 cm⁻¹), and the epoxide ring

(~910 cm⁻¹).[2]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To provide detailed structural confirmation.

Methodology: Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃).

¹H NMR: Should show signals corresponding to the protons on the propyl chain, the

glycidyl ether group, and the dimethylsilyl groups.

²⁹Si NMR: Should confirm the silicon environments, typically showing two main signals:

one for the silicon atoms in the central T₈ cage (SiO₁.₅) and another for the silicon atoms

in the dimethylsiloxy arms.[8]

3. Thermogravimetric Analysis (TGA):

Objective: To evaluate the thermal stability of the material.

Methodology: Heat a small sample of the material on a TGA balance under a controlled

atmosphere (e.g., nitrogen or air) while monitoring weight loss as a function of temperature.

The initial decomposition temperature is a key indicator of thermal stability. The incorporation

of a POSS core typically enhances the thermal stability of materials.[10]

Visualized Workflows and Reaction Pathways
The following diagrams, generated using DOT language, illustrate key processes related to

Pss-octa((3-propylglycidylether)dimethylsiloxy).
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Figure 1: Generalized workflow for the synthesis of Pss-octa((3-
propylglycidylether)dimethylsiloxy).
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Figure 2: Reaction pathway for curing POSS-epoxide with an amine agent to form a network.
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Figure 3: Logical workflow for the characterization of the synthesized POSS molecule.

Applications and Mechanism of Action
The primary utility of Pss-octa((3-propylglycidylether)dimethylsiloxy) lies in its role as a nano-

sized crosslinking agent and reinforcing additive for polymer systems, especially epoxy resins.

[4][11]

Mechanism of Reinforcement: When incorporated into a polymer matrix, the rigid 1-3 nm

inorganic core acts as a nanoscale reinforcement, improving properties such as modulus,

hardness, and thermal stability.[2][12] The flexible organic arms ensure compatibility and

covalent bonding with the host polymer matrix, preventing phase separation that can occur

with simple nanoparticle fillers.[11]

Crosslinking: The eight reactive epoxide groups can participate in curing reactions with

amines, anhydrides, or other agents. This creates a high density of crosslinks, which can

significantly increase the glass transition temperature (Tg) and storage modulus of the

resulting material.[13]

Coatings and Nanocomposites: Its addition to epoxy coatings has been shown to improve

corrosion resistance, thermal properties, and mechanical durability.[4][11] The POSS

molecules can create a more tortuous path for the diffusion of corrosive agents and enhance

the overall barrier properties of the coating.[4]

Conclusion
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Pss-octa((3-propylglycidylether)dimethylsiloxy) is a highly functionalized nanomaterial with

significant potential in advanced materials science. Its hybrid structure, combining a rigid

inorganic core with eight reactive organic functionalities, makes it an effective additive for

enhancing the thermomechanical properties and durability of a wide range of polymer systems.

The detailed protocols and workflows provided in this guide offer a foundational understanding

for researchers looking to synthesize, characterize, and apply this versatile molecule in the

development of next-generation composites and coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular weight of Pss-octa((3-
propylglycidylether)dimethylsiloxy)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592726#molecular-weight-of-pss-octa-3-
propylglycidylether-dimethylsiloxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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